Cas no 1804057-19-9 (2-(5-Methoxy-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid)

• Product Name: 2-(5-Methoxy-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid
• CAS No: 1804057-19-9
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 4824826
• Update Time: 2025-06-11

2-(5-Methoxy-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methoxy-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid

• Inchi： 1S/C10H10N2O4/c1-16-6-3-2-5-8(12-4-11-5)7(6)9(13)10(14)15/h2-4,9,13H,1H3,(H,11,12)(H,14,15)
• InChI Key： OIYYGJUSGIGDSC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1C(C(=O)O)O)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• XLogP3: 0.4
• Topological Polar Surface Area: 95.4

Additional information on 2-(5-Methoxy-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid

Introduction to 2-(5-Methoxy-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid (CAS No. 1804057-19-9)

2-(5-Methoxy-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid, identified by its Chemical Abstracts Service (CAS) number 1804057-19-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzo[d]imidazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a hydroxyacetic acid moiety further enhances its potential as a pharmacophore, making it a valuable scaffold for drug discovery and development.

The molecular structure of 2-(5-Methoxy-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid consists of a benzo[d]imidazole core substituted at the 4-position with a 5-methoxy group, and an adjacent hydroxyacetic acid side chain. This unique arrangement imparts distinct chemical and biological properties, positioning it as a promising candidate for various therapeutic applications. The benzo[d]imidazole moiety is particularly noteworthy, as it is a well-documented scaffold in medicinal chemistry, exhibiting activities ranging from anti-inflammatory to anticancer effects.

In recent years, there has been a surge in research focused on developing novel derivatives of benzo[d]imidazole compounds due to their favorable pharmacokinetic profiles and high binding affinity to biological targets. The methoxy substitution at the 5-position of the benzo[d]imidazole ring enhances solubility and metabolic stability, which are critical factors in drug design. Additionally, the hydroxyacetic acid group introduces polar functionality, enabling interactions with biological receptors and enzymes that may contribute to therapeutic efficacy.

One of the most compelling aspects of 2-(5-Methoxy-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid is its potential role in modulating key signaling pathways involved in diseases such as cancer, inflammation, and neurodegeneration. Current research indicates that benzo[d]imidazole derivatives can interact with transcription factors, kinases, and other enzymes critical for disease progression. The hydroxyacetic acid side chain may further enhance these interactions by providing additional binding sites or by influencing the conformational flexibility of the molecule.

Recent studies have demonstrated that compounds within this chemical class exhibit significant inhibitory effects on various enzymes implicated in cancer metabolism. For instance, certain benzo[d]imidazole derivatives have shown promise in inhibiting mTOR (mechanistic target of rapamycin), an essential kinase involved in cell growth and proliferation. The methoxy group in 2-(5-Methoxy-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid may play a crucial role in optimizing binding affinity to such targets, thereby enhancing therapeutic potential.

The hydroxyacetic acid moiety is another critical feature that contributes to the biological activity of this compound. Hydroxycarboxylic acids are known to participate in various biochemical processes, including redox reactions and enzyme inhibition. In the context of 2-(5-Methoxy-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid, this group may facilitate interactions with metal ions or act as a hydrogen bond acceptor/acceptor, thereby modulating receptor binding and downstream signaling cascades.

From a synthetic perspective, 2-(5-Methoxy-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid presents an interesting challenge due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been instrumental in assembling the benzo[d]imidazole core and introducing the desired functional groups. These synthetic strategies not only enhance efficiency but also allow for structural modifications that can fine-tune biological activity.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors targeting aberrant signaling pathways in cancer. Benzo[d]imidazole derivatives have emerged as a promising class of compounds due to their ability to modulate multiple targets simultaneously. For example, studies suggest that certain derivatives can inhibit both vascular endothelial growth factor (VEGF) receptors and tyrosine kinases involved in tumor angiogenesis. Such multitarget inhibition may lead to synergistic effects that improve therapeutic outcomes.

In addition to their applications in oncology, benzo[d]imidazole compounds are being explored for their potential in treating inflammatory diseases and neurodegenerative disorders. The hydroxyacetic acid group may contribute to anti-inflammatory effects by interacting with cyclooxygenase (COX) enzymes or by modulating inflammatory cytokine production. Furthermore, the structural motif may mimic natural ligands that regulate neurotransmitter release or receptor function, offering avenues for treating conditions such as Alzheimer's disease or Parkinson's disease.

The synthesis and characterization of 2-(5-Methoxy-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid have been supported by spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and conformational dynamics of the compound. Additionally, computational studies using molecular modeling have been employed to predict binding affinities and interactions with biological targets, aiding in rational drug design.

The future prospects for 2-(5-Methoxy-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid are promising, with ongoing research aimed at optimizing its pharmacological properties through structural modifications. By leveraging combinatorial chemistry and high-throughput screening technologies, researchers can rapidly identify novel derivatives with enhanced potency and selectivity. Furthermore, preclinical studies are essential for evaluating safety profiles and establishing dosing regimens before human trials can commence.

In conclusion,2-(5-Methoxy-1H-benzo[d]imidazol-4-ytl)-hydroxyacetic acid (CAS No. 1804057-19-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its benzo[d]imidazole core combined with a hydroxyacetic acid side chain provides an ideal scaffold for modulating key biological pathways involved in cancer，inflammation，and neurodegenerative diseases。With continued research，this compound holds great promise for improving patient outcomes across multiple therapeutic areas。